Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate (TBIP) is an organic compound that is used in a variety of scientific applications. It is a versatile compound with a wide range of properties that make it suitable for a variety of uses.
Scientific Research Applications
Application in Radiopharmaceutical Research
Specific Scientific Field
Summary of the Application
Functionalized piperazine derivatives, such as “Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate”, have been applied in radiopharmaceutical research . They serve as starting material for spiro-compounds .
Methods of Application or Experimental Procedures
The compound is used for the mild introduction of fluorine-18 . However, the specific experimental procedures and technical details are not provided in the source .
Results or Outcomes
The outcomes of this application are not explicitly mentioned in the source .
Application in Synthesis of Biologically Active Compounds
Specific Scientific Field
Synthesis of Biologically Active Compounds
Summary of the Application
The compound “Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate” is an important intermediate in many biologically active compounds such as crizotinib . “Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate” could potentially be used in similar applications.
Methods of Application or Experimental Procedures
In the synthesis of the aforementioned compound, “Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate”, it was synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as starting material .
Results or Outcomes
The specific results or outcomes of this application are not provided in the source .
Application in Chemical Synthesis
Specific Scientific Field
Summary of the Application
“Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate” is a chemical compound that can be used in the synthesis of other complex molecules . It’s often used as a starting material or intermediate in the synthesis of other compounds .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not provided in the source .
Results or Outcomes
Application in Laboratory Chemicals
Specific Scientific Field
Summary of the Application
“Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate” is a laboratory chemical that can be used in various laboratory procedures .
properties
IUPAC Name |
tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20IN3O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)12-5-4-11(15)10-16-12/h4-5,10H,6-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJHWOWJRQNENIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20IN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70428212 |
Source
|
| Record name | tert-Butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70428212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
389.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate | |
CAS RN |
497915-42-1 |
Source
|
| Record name | tert-Butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70428212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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